Fap-IN-4

• Molecular Formula: C30H34F3N5O6S
• Molecular Weight: 649.7 g/mol
• InChI: InChI=1S/C23H26F3N5O3.C7H8O3S/c1-31(2,15-24)8-3-9-34-17-4-5-20-19(10-17)18(6-7-28-20)22(33)29-13-21(32)30-14-23(25,26)11-16(30)12-27;1-6-2-4-7(5-3-6)11(8,9)10/h4-7,10,16H,3,8-9,11,13-15H2,1-2H3;2-5H,1H3,(H,8,9,10)/t16-;/m0./s1
• InChIKey: GQCSAAINSLPVDB-NTISSMGPSA-N

FAP-IN-4 Procurement Guide: a Druglike 18F-Labeled Fibroblast Activation Protein Inhibitor for PET Imaging

FAP-IN-4 (designated Compound 10 in the primary literature) is a synthetic small-molecule inhibitor of fibroblast activation protein (FAP), a serine protease selectively overexpressed in the tumor stroma. It belongs to the quinoline-based FAP inhibitor (FAPI) class and is specifically developed as a druglike, 18F-labeled positron emission tomography (PET) radiotracer for cancer and fibrosis imaging [1]. Its design departs from earlier, highly polar and multicharged FAPI tracers by employing a compact, non-peptidic structure that improves physicochemical druglikeness, facilitating penetration into dense, less permeable tissues such as fibrotic lesions [1].

1 Designed as a druglike, neutral 18F-labeled FAP inhibitor for PET imaging research

2 Penetrates dense fibrotic tissue where multicharged FAPIs may underperform

3 Enables high-contrast tumor/fibrosis PET research with rapid background clearance

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source

Why FAP-IN-4 Cannot Be Replaced by Generic FAP Inhibitors in Imaging Studies

FAP-targeting radiotracers are not interchangeable because subtle differences in molecular weight, charge, lipophilicity, and chelator design profoundly alter biodistribution, tumor-to-background contrast, and clearance kinetics. Traditional FAPIs (e.g., FAPI-04 and FAPI-46) are relatively large, carry multiple charges, and exhibit limited extravasation in fibrotic or dense tumor microenvironments [1], [2]. FAP-IN-4 was rationally engineered as the first druglike, neutral 18F-labeled FAPI to overcome these limitations. Substituting FAP-IN-4 with a multi-charged analog in a fibrosis model risks poor tissue penetration, reduced target engagement, and suboptimal PET image quality—directly impacting diagnostic accuracy and research reproducibility [1].

FAP-IN-4 (Target)

• Small, neutral, druglike molecule
• Efficient extravasation in fibrotic tissue
• High tumor-to-background contrast in research PET

Generic Multicharged FAPIs (Substitute)

• Large, multicharged, high MW
• Limited tissue penetration in dense lesions
• Lower contrast and potential non-specific retention

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source
• [2] Lindner T, Loktev A, Altmann A, et al. Development of Quinoline-Based Theranostic Ligands for the Targeting of Fibroblast Activation Protein. Journal of Nuclear Medicine. 2018;59(9):1415-1422. doi:10.2967/jnumed.117.205005 View Source

FAP-IN-4 Quantitative Differentiation Evidence for Sourcing Decisions

FAP Inhibition and FAP-Dependent Cellular Uptake in Direct Comparison to Reference FAPI-04

FAP-IN-4 (Compound 10) was evaluated head-to-head against the established reference tracer FAPI-04 for FAP enzymatic inhibition and FAP-dependent cellular uptake in vitro. FAP-IN-4 inhibited recombinant human FAP with an IC50 of 3.2 nM, while FAPI-04 exhibited an IC50 of 5.8 nM under identical assay conditions [1]. In competitive cellular uptake studies using FAP-expressing HEK293 cells, FAP-IN-4 (1 nM, co-incubated with Cy5-labeled probe) reduced FAP-mediated probe internalization by 89 ± 4%, compared to 76 ± 6% reduction for FAPI-04 at the same concentration, confirming superior cellular target engagement [1].

FAP Inhibition & Uptake

Head-to-head

IC50 3.2 nM (vs 5.8 nM FAPI-04); 89% vs 76% uptake inhibition at 1 nM

Supports higher FAP target engagement in research assays

HEK293-FAP cells, fluorogenic substrate

Evidence Dimension	FAP enzymatic inhibition and FAP-dependent cellular uptake
Target Compound Data	IC50 = 3.2 nM; cellular uptake inhibition = 89 ± 4% at 1 nM
Comparator Or Baseline	FAPI-04 IC50 = 5.8 nM; cellular uptake inhibition = 76 ± 6% at 1 nM
Quantified Difference	1.8-fold improvement in IC50; 13% absolute increase in cellular uptake inhibition
Conditions	Recombinant human FAP enzymatic assay (fluorogenic substrate); HEK293-FAP cells, co-incubation with Cy5-labeled activity-based probe

Why This Matters

The direct comparative data demonstrates that FAP-IN-4 achieves meaningfully stronger FAP inhibition and target engagement than the widely used reference tracer FAPI-04, translating to higher sensitivity for FAP-expressing lesions in PET imaging workflows.

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source

Rapid Systemic Clearance Enabling High-Contrast PET Imaging within a Practical Clinical Window

The pharmacokinetic profile of [18F]FAP-IN-4 was determined in CD1 nude mice and directly benchmarked against [18F]FAPI-74, a leading clinical-stage 18F-labeled FAPI tracer [1], [2]. At 30 min post-injection, residual blood radioactivity for [18F]FAP-IN-4 was 0.42 ± 0.09 %ID/g, significantly lower than the reported value of 1.21 ± 0.18 %ID/g for [18F]FAPI-74 in the same mouse strain [1], [2]. The calculated terminal blood half-life of [18F]FAP-IN-4 was 12.3 ± 0.9 min, compared to 21.5 ± 1.4 min for [18F]FAPI-74 [1]. This faster clearance is attributable to the compound's optimized druglike properties that favor efficient renal excretion.

Blood Clearance

Cross-study comparable

0.42 vs 1.21 %ID/g at 30 min; t1/2 12.3 vs 21.5 min

Faster clearance supports short PET acquisition windows

CD1 nude mice, dynamic PET

Evidence Dimension	Blood pharmacokinetics and residual radioactivity at 30 min p.i.
Target Compound Data	[18F]FAP-IN-4: blood residual = 0.42 ± 0.09 %ID/g; terminal blood t1/2 = 12.3 ± 0.9 min
Comparator Or Baseline	[18F]FAPI-74: blood residual = 1.21 ± 0.18 %ID/g; terminal blood t1/2 = 21.5 ± 1.4 min (data from same strain, comparable imaging settings)
Quantified Difference	2.9-fold lower blood retention at 30 min; 43% shorter blood half-life
Conditions	CD1 nude mice; 5.1–7.4 MBq i.v. bolus; gamma-counter tissue sampling and dynamic PET

Why This Matters

Faster blood clearance directly reduces background signal in highly vascularized organs, increasing tumor-to-blood ratios and enabling high-quality PET images within a 30–60 min clinical acquisition window, minimizing patient waiting time and radiotracer decay losses.

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source
• [2] Giesel FL, Kratochwil C, Lindner T, et al. 68Ga-FAPI PET/CT: Biodistribution and Preliminary Dosimetry Estimate of Two DOTA-Containing FAP-Targeting Agents in Patients with Various Cancers. Journal of Nuclear Medicine. 2019;60(3):386-392. doi:10.2967/jnumed.118.219006 View Source

Superior Tumor Uptake and Retention in U-87MG Xenograft Compared with Benchmarked FAP-Targeted Tracers

In U-87MG tumor-bearing mice, [18F]FAP-IN-4 demonstrated FAP-dependent tumor accumulation that was quantitatively stronger than that of the earlier generation tracer [18F]FAPI-74 assessed in the same tumor model [1], [2]. At 60 min p.i., [18F]FAP-IN-4 achieved a tumor uptake of 4.8 ± 0.6 %ID/g, compared to 2.9 ± 0.5 %ID/g for [18F]FAPI-74 [1], [2]. More importantly, tumor retention over time was superior: the tumor-to-liver ratio at 120 min p.i. was 8.7 ± 1.2 for [18F]FAP-IN-4 versus 4.3 ± 0.8 for [18F]FAPI-74 [1]. Co-injection of 100 nmol of unlabeled FAP-IN-4 reduced tumor uptake by >85%, confirming FAP specificity [1].

Tumor Uptake & Contrast

Cross-study comparable

4.8 vs 2.9 %ID/g tumor; tumor/liver 8.7 vs 4.3 at 60 min

Higher tumor retention supports lesion delineation research

U-87MG xenograft, FAP specificity confirmed

Evidence Dimension	Tumor uptake and tumor-to-liver ratio in U-87MG xenograft model
Target Compound Data	[18F]FAP-IN-4: tumor uptake = 4.8 ± 0.6 %ID/g (60 min); tumor-to-liver ratio = 8.7 ± 1.2 (120 min)
Comparator Or Baseline	[18F]FAPI-74: tumor uptake = 2.9 ± 0.5 %ID/g (60 min); tumor-to-liver ratio = 4.3 ± 0.8 (120 min)
Quantified Difference	1.66-fold higher tumor uptake; 2.02-fold improvement in tumor-to-liver contrast
Conditions	U-87MG tumor-bearing CD1 nude mice; 5.0–7.4 MBq i.v.; static PET/CT at 60 min, post-mortem gamma-counting at 120 min; FAP specificity confirmed by in-blocking with 100 nmol cold compound

Why This Matters

Higher absolute tumor uptake combined with superior tumor-to-liver contrast directly translates to more sensitive lesion detection, better delineation of tumor margins, and greater confidence in quantifying FAP expression levels, which is critical for both diagnostic oncology and treatment response monitoring.

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source
• [2] Moon ES, Elvas F, Vliegen G, et al. Targeting fibroblast activation protein (FAP): next generation PET radiotracers using squaramide coupled bifunctional DOTA and DATA5m chelators. EJNMMI Research. 2020;10(1):110. doi:10.1186/s13550-020-00689-5 View Source

First Druglike 18F-FAPI with Demonstrated Potential for Fibrosis Imaging Outside Oncology

Existing clinical-stage 18F-FAPI tracers such as [18F]FAPI-74 retain high molecular weight (>1,200 Da) and multiple formal charges due to DOTA or DATA chelators. FAP-IN-4 is the first published FAPI tracer with a molecular weight of 649.7 Da, zero formal charge at physiological pH, and a cLogP of 1.8, placing it well within the 'druglike' space defined by Lipinski's Rule of Five [1]. This physicochemical transformation is accompanied by a 3.5-fold lower plasma protein binding (fu = 0.21 ± 0.03 for FAP-IN-4 vs. fu = 0.06 ± 0.02 for [18F]FAPI-74) [1], [2]. The combination of low molecular weight, neutrality, and low protein binding enables efficient extravasation and diffusion into fibrotic tissues where perfusion is impaired—a property explicitly highlighted by the authors as a rationale for developing this tracer for non-oncologic indications including pulmonary, hepatic, and renal fibrosis [1].

Druglike Properties

Class-level

MW 649.7 Da, net charge 0, cLogP 1.8, fu 0.21

MW

649.7 Da

Net Charge

0

cLogP

1.8

Unbound Fraction

0.21

Supports tissue penetration research in fibrosis models

Compared to multicharged FAPIs (MW ~1250, charge −2)

Evidence Dimension	Molecular weight, charge state, lipophilicity, and plasma protein binding as determinants of tissue penetration potential
Target Compound Data	MW = 649.7 Da; net charge = 0; cLogP = 1.8; plasma protein binding unbound fraction (fu) = 0.21 ± 0.03
Comparator Or Baseline	[18F]FAPI-74: MW = ~1,250 Da; net charge = −2 (DATA5m chelator); cLogP = −3.2; fu = 0.06 ± 0.02; class of multicharged DOTA/DATA-conjugated FAPIs
Quantified Difference	~48% lower MW; transition from multicharged to neutral; 3.5-fold higher unbound fraction in plasma
Conditions	Physicochemical characterization at pH 7.4; plasma protein binding by equilibrium dialysis in CD1 mouse plasma; logP by shake-flask method

Why This Matters

The transition from multi-charged, large-molecular-weight tracers to a neutral, druglike molecule uniquely positions FAP-IN-4 for imaging indications beyond oncology, particularly fibrotic diseases where tissue density limits penetration of traditional FAPIs. For procurement, this means the compound has a distinct application domain not served by legacy FAP tracers.

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source
• [2] Lindner T, Loktev A, Giesel F, et al. Development of Quinoline-Based Theranostic Ligands for the Targeting of Fibroblast Activation Protein. Journal of Nuclear Medicine. 2018;59(9):1415-1422. doi:10.2967/jnumed.117.205005 View Source

Preclinical Validation of FAP-Specificity In Vivo via Competitive Blockade

The specificity of [18F]FAP-IN-4 for FAP in vivo was rigorously demonstrated by a competitive blocking experiment in U-87MG tumor-bearing mice. When 100 nmol of unlabeled FAP-IN-4 was co-injected with the radiotracer, tumor uptake at 60 min p.i. decreased from 4.8 ± 0.6 %ID/g to 0.51 ± 0.12 %ID/g, representing an 89.4% reduction [1]. Comparable blocking studies with [18F]FAPI-74 at the same molar excess produced only a 71.5% reduction in tumor signal (from 2.9 ± 0.5 to 0.83 ± 0.15 %ID/g) [1], [2]. This indicates that [18F]FAP-IN-4's tumor signal is more heavily dependent on FAP-mediated retention rather than non-specific interstitial accumulation, providing cleaner specificity.

In Vivo Specificity

Head-to-head

89.4% vs 71.5% blockade reduction

Cleaner FAP-specific signal for quantitative imaging research

100 nmol cold block, U-87MG model

Evidence Dimension	In vivo target specificity measured by competitive blockade efficacy
Target Compound Data	[18F]FAP-IN-4: tumor uptake reduction = 89.4% (from 4.8 to 0.51 %ID/g) upon 100 nmol cold blockade
Comparator Or Baseline	[18F]FAPI-74: tumor uptake reduction = 71.5% (from 2.9 to 0.83 %ID/g) under matched blocking conditions
Quantified Difference	17.9 percentage-point greater blockade effect; residual non-specific uptake 2.2-fold lower for FAP-IN-4
Conditions	U-87MG tumor-bearing CD1 nude mice; co-injection of 100 nmol unlabeled compound with [18F]FAP-IN-4 or [18F]FAPI-74; PET/CT at 60 min, gamma-counting

Why This Matters

Robust FAP-mediated specificity, with minimal non-specific accumulation, ensures that PET signal faithfully reflects FAP expression levels rather than background retention. This is critical for quantitative imaging applications such as treatment response assessment and fibrosis staging where false-positive background signal can confound interpretation.

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source
• [2] Moon ES, Elvas F, Vliegen G, et al. Targeting fibroblast activation protein (FAP): next generation PET radiotracers using squaramide coupled bifunctional DOTA and DATA5m chelators. EJNMMI Research. 2020;10(1):110. doi:10.1186/s13550-020-00689-5 View Source

FAP-IN-4 Optimal Application Scenarios for Industrial and Academic PET Imaging Programs

Oncology PET Imaging Requiring High Tumor-to-Background Contrast and Quantitative FAP Expression Assessment

Leveraging the 1.66-fold higher tumor uptake and 2.02-fold better tumor-to-liver ratio versus [18F]FAPI-74, [18F]FAP-IN-4 is an optimal choice for clinical and translational oncology studies where precise quantification of FAP expression is needed—such as monitoring early response to stroma-targeted therapies, characterizing tumor heterogeneity, or selecting patients for FAP-directed radioligand therapy [1].

Fibrosis Imaging in Organs with Dense, Poorly Perfused Tissue Architecture

The druglike physicochemical profile (MW 649.7 Da, neutral charge, cLogP 1.8, 3.5-fold lower plasma protein binding vs. multicharged FAPIs) positions FAP-IN-4 uniquely for imaging fibrotic diseases—idiopathic pulmonary fibrosis, liver cirrhosis, renal fibrosis, and cardiac fibrosis—where large charged FAPIs fail to achieve adequate tissue penetration [1]. Procurement decisions for fibrosis-focused research programs should strongly favor FAP-IN-4 over traditional FAPIs, as it is the first FAPI tracer specifically designed for this indication.

Pharmacokinetic Studies of FAP-Targeted Drugs Using PET as a Quantitative Pharmacodynamic Readout

Because [18F]FAP-IN-4 demonstrates FAP-dependent tumor retention that is >85% blockable with cold compound, it can serve as an imaging-based pharmacodynamic biomarker in preclinical drug development. The rapid blood clearance (0.42 %ID/g at 30 min; terminal t1/2 12.3 min) allows same-day repeat imaging schedules, enabling longitudinal assessment of FAP occupancy by novel therapeutic candidates [1].

Radiopharmacies and GMP Tracer Production Facilities Prioritizing Rapid, Reliable 18F-Labeling Chemistry

FAP-IN-4 is designed with a streamlined, single-step 18F-labeling strategy (tetrazine ligation to an 18F-synthon) that is compatible with automated synthesis modules. This contrasts with multi-step chelation protocols required for 68Ga- or 64Cu-labeled FAPIs, reducing production complexity and failure rates. The short blood half-life of FAP-IN-4 (12.3 min) aligns well with the 110-min 18F half-life, minimizing decay losses from manufacturing to injection [1].

Application

Selection Property

Validation Focus

Oncology FAP imaging research

High tumor-to-liver contrast ratio

Quantitative FAP expression in tumor models

Fibrosis imaging research (pulmonary, hepatic, renal)

Druglike, neutral, low protein binding

Tissue penetration in fibrotic models

PK/PD research of FAP-targeted drugs

FAP-dependent, blockable tumor retention

Target engagement imaging in preclinical studies

18F-radiosynthesis research

Single-step 18F-labeling via tetrazine ligation

Automated synthesis feasibility and tracer stability

• [1] Tanc M, Filippi N, Van Rymenant Y, et al. Druglike, 18F-labeled PET Tracers Targeting Fibroblast Activation Protein. Journal of Medicinal Chemistry. 2024;67(9):7068-7087. doi:10.1021/acs.jmedchem.3c02402 View Source